Cas no 1443741-37-4 (N-benzyl-3-propylpyrrolidin-3-amine)
1443741-37-4 structure
Product Name:N-benzyl-3-propylpyrrolidin-3-amine
CAS No:1443741-37-4
MF:C14H22N2
MW:218.337883472443
CID:2117082
Update Time:2023-11-19
N-benzyl-3-propylpyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
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- N-benzyl-3-propylpyrrolidin-3-amine
- CID 101043250
- 3-Pyrrolidinamine, N-(phenylmethyl)-3-propyl-
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- Inchi: 1S/C14H22N2/c1-2-8-14(9-10-15-12-14)16-11-13-6-4-3-5-7-13/h3-7,15-16H,2,8-12H2,1H3
- InChI Key: PROGGNBRWVTRPZ-UHFFFAOYSA-N
- SMILES: N1CCC(CCC)(C1)NCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 199
- Topological Polar Surface Area: 24.1
Experimental Properties
- Density: 0.99±0.1 g/cm3(Predicted)
- Boiling Point: 323.5±35.0 °C(Predicted)
- pka: 9.78±0.10(Predicted)
N-benzyl-3-propylpyrrolidin-3-amine Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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